Cas no 1420794-77-9 (6-Fluoro-8-methylquinolin-5-ol)

• Product Name: 6-Fluoro-8-methylquinolin-5-ol
• CAS No: 1420794-77-9
• MF: C₁₀H₈FNO
• MW: 177.175025939941
• CID: 5747573
• PubChem ID: 136622449
• Update Time: 2025-06-11

6-Fluoro-8-methylquinolin-5-ol Chemical and Physical Properties

Names and Identifiers

• 1420794-77-9
• SCHEMBL15800548
• SB68406
• 6-Fluoro-8-methylquinolin-5-ol

• Inchi： 1S/C10H8FNO/c1-6-5-8(11)10(13)7-3-2-4-12-9(6)7/h2-5,13H,1H3
• InChI Key： GQTIQPDSLAITQY-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C2C(=CC=CN=2)C=1O

Computed Properties

• Exact Mass: 177.058992041g/mol
• Monoisotopic Mass: 177.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1Ų

Additional information on 6-Fluoro-8-methylquinolin-5-ol

6-Fluoro-8-methylquinolin-5-ol

6-Fluoro-8-methylquinolin-5-ol (CAS No. 1420794-77-9) is a structurally unique compound belonging to the quinoline family of heterocyclic aromatic compounds. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. The molecule features a quinoline backbone with substituents at positions 5, 6, and 8, specifically a hydroxyl group at position 5, a fluorine atom at position 6, and a methyl group at position 8. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 6-fluoro-8-methylquinolin-5-ol involves a series of carefully designed organic reactions. Researchers have employed various strategies, including Friedlander annulation, Skraup oxidation, and Suzuki coupling reactions, to construct the quinoline skeleton with the desired substituents. Recent advancements in catalytic methods and green chemistry have further optimized the synthesis process, making it more efficient and environmentally friendly. For instance, the use of palladium catalysts in coupling reactions has enabled the precise installation of fluorine and methyl groups at specific positions on the quinoline ring.

One of the most promising applications of 6-fluoro-8-methylquinolin-5-ol lies in its potential as a precursor for drug development. The compound's quinoline framework is known for its ability to interact with various biological targets, such as enzymes and receptors. Recent studies have demonstrated that this compound exhibits significant antioxidant activity, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its fluorinated derivative has shown enhanced bioavailability and stability compared to non-fluorinated analogs.

In the field of materials science, 6-fluoro-8-methylquinolin-5-ol has been explored as a building block for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The presence of electron-withdrawing groups like fluorine and electron-donating groups like methyl can modulate the electronic properties of the molecule, making it suitable for applications in optoelectronics. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity and mechanical stability.

The pharmacological properties of 6-fluoro-8-methylquinolin-5-ol have also been extensively studied. Preclinical studies have shown that this compound exhibits anti-inflammatory and antiproliferative activities against various cancer cell lines. The hydroxyl group at position 5 plays a critical role in these biological activities by facilitating hydrogen bonding interactions with cellular components. Furthermore, the fluorine atom at position 6 enhances the molecule's lipophilicity, which is crucial for its absorption and distribution within biological systems.

From an environmental perspective, 6-fluoro-8-methylquinolin-5-ol has been evaluated for its biodegradability and toxicity profiles. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, reducing its potential environmental impact. However, further research is needed to assess its long-term effects on aquatic ecosystems.

In conclusion, 6-fluoro